Cas no 390810-90-9 (Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester)

Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester structure
390810-90-9 structure
Product Name:Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester
CAS No:390810-90-9
MF:C24H16O2
MW:336.382646560669
CID:1495937
Update Time:2024-08-23

Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester
    • Benzoic acid, 2,5-bis(2-phenylethynyl)-, methyl ester
    • Inchi: 1S/C24H16O2/c1-26-24(25)23-18-21(13-12-19-8-4-2-5-9-19)15-17-22(23)16-14-20-10-6-3-7-11-20/h2-11,15,17-18H,1H3
    • InChI Key: RJBWILLXLMAVJX-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC(C#CC2=CC=CC=C2)=CC=C1C#CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 336.11508

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 524.2±45.0 °C(Predicted)
  • PSA: 26.3
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